Cas no 1403937-43-8 (Cyclocarioside F)

• Product Name: Cyclocarioside F
• CAS No: 1403937-43-8
• Molecular Formula: C₃₆H₆₀O₉
• Molecular Weight: 636.86
• CID: 4723933
• PubChem ID: 168679794

Cyclocarioside F Properties

Names and Identifiers

• Cyclocarioside F
• 1H-Benz[e]indene-6-propanoic acid, 4-(α-L-arabinopyranosyloxy)dodecahydro-3-[(1S,3E)-1-hydroxy-5-methoxy-1,5-dimethyl-3-hexen-1-yl]-6,9a,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aR,4R,5aR,6S,7S,9aR,9bR)-
• (3S,3aR,4R,5aR,6S,7S,9aR,9bR)-4-(α-L-Arabinopyranosyloxy)dodecahydro-3-[(1S,3E)-1-hydroxy-5-methoxy-1,5-dimethyl-3-hexen-1-yl]-6,9a,9b-trimethyl-7-(1-methylethenyl)-1H-benz[e]indene-6-propanoic acid (ACI)
• HY-N10034
• CS-0253707
• 1403937-43-8

• InChIKey： VZGHPHPIUHPPHY-ZQKYYEOOSA-N
• Inchi： 1S/C36H60O9/c1-21(2)22-11-17-34(6)26(33(22,5)16-13-27(38)39)19-25(45-31-30(41)29(40)24(37)20-44-31)28-23(12-18-35(28,34)7)36(8,42)15-10-14-32(3,4)43-9/h10,14,22-26,28-31,37,40-42H,1,11-13,15-20H2,2-9H3,(H,38,39)/b14-10+/t22-,23-,24-,25+,26+,28-,29-,30+,31-,33-,34+,35+,36-/m0/s1
• SMILES： C[C@@]12CC[C@]([H])([C@](O)(C)C/C=C/C(C)(C)OC)[C@@]1([H])[C@@H](C[C@]1([H])[C@@]([C@H](C(=C)C)CC[C@@]21C)(C)CCC(=O)O)O[C@]1([H])OC[C@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 636.42373349g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 11
• Monoisotopic Mass: 636.42373349g/mol
• Heavy Atom Count: 45
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 738.1±60.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)
• Density: 1.18±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids